4-(1-methyl-1H-benzo[d]imidazol-2-yl)-1-(3-(methylthio)phenyl)pyrrolidin-2-one

• IUPAC Name: 4-(1-methylbenzimidazol-2-yl)-1-(3-methylsulfanylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C19H19N3OS/c1-21-17-9-4-3-8-16(17)20-19(21)13-10-18(23)22(12-13)14-6-5-7-15(11-14)24-2/h3-9,11,13H,10,12H2,1-2H3
• InChI Key: AXCJTCHTWAMGBD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC(=CC=C4)SC
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

The compound “4-(1-methyl-1H-benzo[d]imidazol-2-yl)-1-(3-(methylthio)phenyl)pyrrolidin-2-one” is a complex organic molecule. It contains a benzo[d]imidazole ring, which is a fused benzene and imidazole ring, a pyrrolidin-2-one (a five-membered lactam), and a phenyl ring with a methylthio substituent.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems. The benzo[d]imidazole and pyrrolidin-2-one rings are likely to contribute to the rigidity of the molecule, while the methylthio phenyl group could add some flexibility.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific functional groups present. The benzo[d]imidazole ring might undergo electrophilic aromatic substitution reactions, while the lactam could be involved in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising therapeutic activity, it could be further developed and optimized as a drug candidate.